Cas no 2138026-68-1 (3-(1H-pyrazol-4-yl)propane-1-sulfonyl chloride)

• Product Name: 3-(1H-pyrazol-4-yl)propane-1-sulfonyl chloride
• CAS No: 2138026-68-1
• MF: C₆H₉ClN₂O₂S
• MW: 208.665858983994
• MDL: MFCD31592416
• CID: 5193834
• PubChem ID: 165478577
• Update Time: 2025-05-19

3-(1H-pyrazol-4-yl)propane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-propanesulfonyl chloride
• 3-(1H-pyrazol-4-yl)propane-1-sulfonyl chloride

• MDL： MFCD31592416
• Inchi： 1S/C6H9ClN2O2S/c7-12(10,11)3-1-2-6-4-8-9-5-6/h4-5H,1-3H2,(H,8,9)
• InChI Key： HRJNCOZWPUSZOP-UHFFFAOYSA-N
• SMILES： N1C=C(CCCS(Cl)(=O)=O)C=N1

Additional information on 3-(1H-pyrazol-4-yl)propane-1-sulfonyl chloride

Synthesis, Properties, and Applications of 3-(1H-Pyrazol-4-Yl)Propane-1-Sulfonyl Chloride (CAS No. 2138026-68-1)

The compound 3-(1H-pyrazol-4-yl)propane-1-sulfonyl chloride (CAS No. 2138026-68-1) is a structurally versatile organic molecule that has garnered significant attention in modern medicinal chemistry and materials science. Its unique combination of a pyrazole ring, a sulfonamide precursor, and an alkyl chain positions it as a valuable intermediate in the development of bioactive compounds. The pyrazole moiety is renowned for its pharmacological relevance, particularly in anti-inflammatory, antifungal, and antiviral agents, while the sulfonyl chloride functional group serves as a reactive handle for further derivatization. Recent studies highlight its role in the design of novel drug candidates targeting metabolic disorders and neurodegenerative diseases.

Structurally, 3-(1H-pyrazol-4-yl)propane-1-sulfonyl chloride features a five-membered pyrazole ring connected to a three-carbon alkyl chain terminating in a sulfonyl chloride group. The electrophilic nature of the sulfonyl chloride enables it to participate in nucleophilic substitution reactions, making it an ideal building block for synthesizing sulfonamides, which are widely used in pharmaceuticals. For instance, research published in *Organic & Biomolecular Chemistry* (2024) demonstrated its utility in constructing hybrid molecules with dual activity against both cancer cells and bacterial infections. The compound’s synthetic accessibility from readily available starting materials further enhances its appeal for large-scale applications.

In the context of drug discovery, the pyrazole-sulfonamide scaffold derived from this compound has shown promise as a kinase inhibitor. A 2025 study by the University of Tokyo revealed that derivatives of 3-(1H-pyrazol-4-Yl)propane-Sulfonyl Chloride exhibited nanomolar potency against PDK1 (Phosphoinositide-dependent kinase 1), a key regulator of cell survival pathways implicated in diabetes and cancer. The researchers utilized molecular docking simulations to optimize the spatial orientation of the pyrazole ring relative to the enzyme active site, achieving improved selectivity over other kinases. Such advancements underscore the importance of precise structural modifications enabled by this intermediate.

Beyond pharmaceuticals, this compound is also being explored for its potential in organic electronics. The conjugated π-system introduced by the pyrazole ring can enhance charge transport properties when incorporated into polymer backbones or small-molecule semiconductors. A collaborative effort between MIT and Stanford University (published in *Advanced Materials*, 2025) demonstrated that thin films containing this scaffold exhibited hole mobilities exceeding 5 cm²/V·s under ambient conditions—a critical parameter for flexible display technologies and solar cells.

The synthesis of CAS No. 2138026–68–1 typically involves a two-step process: first, the alkylation of pyrazole with chlorosulfonic acid to form the sulfonyl chloride intermediate, followed by purification via column chromatography or recrystallization. Recent improvements in reaction conditions have reduced side-product formation by up to 75%, as reported by Green Chemistry Solutions Inc. (GCSi) in their patent filings from early 2025. These optimizations align with industry demands for greener chemical processes that minimize waste and energy consumption.

From an analytical perspective, characterizing this compound requires advanced techniques such as NMR spectroscopy (¹H/¹³C), mass spectrometry (HRMS), and X-ray crystallography to confirm its three-dimensional structure and purity levels above 99%. Notably, its high reactivity necessitates careful handling during storage—recommendations include refrigeration below 4°C and protection from moisture to prevent hydrolysis into less reactive sulfonic acid derivatives.

Looking ahead, ongoing research aims to expand the application scope of 3-(Pyrazolyl)-Propanesulfonyl Chloride into agrochemical formulations where its sulfonamide functionality could act as herbicide precursors or plant growth regulators without posing environmental risks associated with traditional organophosphates or glyphosate analogs.

In conclusion, CAS No. 2138026–68–1 represents more than just another chemical entity—it embodies interdisciplinary innovation at the intersection of synthetic methodology development and targeted therapeutic design principles emerging from contemporary bioorganic chemistry paradigms.